Cas no 306980-58-5 (4-[(4-Chlorobenzenesulfinyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-phenylpyrimidine)

• Product Name: 4-[(4-Chlorobenzenesulfinyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-phenylpyrimidine
• CAS No: 306980-58-5
• MF: C₂₃H₁₆Cl₂N₂OS₂
• MW: 471.421940803528
• CID: 5746328
• PubChem ID: 2769175
• Update Time: 2023-11-11

4-[(4-Chlorobenzenesulfinyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14987947
• 4-(4-chlorophenyl)sulfanyl-6-[(4-chlorophenyl)sulfinylmethyl]-2-phenylpyrimidine
• 4-[(4-chlorobenzenesulfinyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-phenylpyrimidine
• 4-chlorophenyl {6-[(4-chlorophenyl)sulfanyl]-2-phenyl-4-pyrimidinyl}methyl sulfoxide
• 306980-58-5
• 12K-534S
• 4-((4-CHLOROPHENYL)SULFANYL)-6-(((4-CHLOROPHENYL)SULFINYL)METHYL)-2-PHENYLPYRIMIDINE
• 4-((4-chlorophenylsulfinyl)methyl)-6-(4-chlorophenylthio)-2-phenylpyrimidine
• AKOS005080477
• 4-CHLOROPHENYL (6-[(4-CHLOROPHENYL)SULFANYL]-2-PHENYL-4-PYRIMIDINYL)METHYL SULFOXIDE
• 4-[(4-CHLOROPHENYL)SULFANYL]-6-([(4-CHLOROPHENYL)SULFINYL]METHYL)-2-PHENYLPYRIMIDINE
• Pyrimidine, 4-[[(4-chlorophenyl)sulfinyl]methyl]-6-[(4-chlorophenyl)thio]-2-phenyl-
• 4-[(4-Chlorobenzenesulfinyl)methyl]-6-[(4-chlorophenyl)sulfanyl]-2-phenylpyrimidine

• Inchi： 1S/C23H16Cl2N2OS2/c24-17-6-10-20(11-7-17)29-22-14-19(15-30(28)21-12-8-18(25)9-13-21)26-23(27-22)16-4-2-1-3-5-16/h1-14H,15H2
• InChI Key： JGGMVZQYZFBTSD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC1C=C(N=C(C2C=CC=CC=2)N=1)SC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 470.0081109g/mol
• Monoisotopic Mass: 470.0081109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 616.1±55.0 °C(Predicted)
• pka: -1.62±0.43(Predicted)